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Compound of Interest

Compound Name: Bromal hydrate

Cat. No.: B3053073

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of bromal hydrate
(2,2,2-tribromo-1,1-ethanediol), a compound of interest for its applications in organic synthesis.
The synthesis is a two-step process involving the preparation of bromal (tribromoacetaldehyde)
followed by its hydration. This document details the experimental protocols, quantitative data,
and reaction pathways involved in the synthesis.

Overview of the Synthesis Pathway

The synthesis of bromal hydrate is primarily achieved through a two-step process:

¢ Synthesis of Bromal (Tribromoacetaldehyde): This intermediate can be prepared through
several methods, with the bromination of paraldehyde being a well-documented and effective
approach. Other reported methods include the bromination of ethanol and the reaction of
chloral with a bromide.

o Hydration of Bromal: Bromal is subsequently hydrated to form bromal hydrate. This reaction
is a direct addition of water to the aldehyde group.
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Step 1: Bromal Synthesis
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Step 2: Hydration
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Reaction Setup

(Charge 2L 3-neck flask with Bromine and Sulfur)

4 Reaction A

4
(Slowly add dry Paraldehyde over 4 hours)

'

(Heat at 60-80°C for 2 hours)
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Purification

\ 4
(Distill and collect fraction at 155-175°C)

'

(Redistill under reduced pressure)

Pure Bromal
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4 Hydration Reaction

(Combine Bromal and Water)

(Stir until solid forms)
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4 Purification A

y
(Dissolve crude product in minimum hot water)

'

(Cool slowly to form crystals)

'

(Filter and wash with cold water)

(Dry ina desiccator)

Pure Bromal Hydrate

Click to download full resolution via product page

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Synthesis of Bromal
Hydrate]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b3053073#what-is-the-synthesis-process-for-bromal-
hydrate]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b3053073?utm_src=pdf-body-img
https://www.benchchem.com/product/b3053073#what-is-the-synthesis-process-for-bromal-hydrate
https://www.benchchem.com/product/b3053073#what-is-the-synthesis-process-for-bromal-hydrate
https://www.benchchem.com/product/b3053073#what-is-the-synthesis-process-for-bromal-hydrate
https://www.benchchem.com/product/b3053073#what-is-the-synthesis-process-for-bromal-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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